Cas no 806600-43-1 (1-amino-3-(2-methylphenyl)propan-2-ol)

• Product Name: 1-amino-3-(2-methylphenyl)propan-2-ol
• CAS No: 806600-43-1
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• MDL: MFCD16301176
• CID: 5232552
• PubChem ID: 21319071
• Update Time: 2024-03-01

1-amino-3-(2-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, α-(aminomethyl)-2-methyl-
• 1-amino-3-(2-methylphenyl)propan-2-ol

• MDL： MFCD16301176
• Inchi： 1S/C10H15NO/c1-8-4-2-3-5-9(8)6-10(12)7-11/h2-5,10,12H,6-7,11H2,1H3
• InChI Key： XGEFHNQBAUWVIP-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1C)C(O)CN

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes